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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzoyl chloride

Cat. No.: B1302009 Get Quote

An In-depth Technical Guide to 3-Fluoro-4-methylbenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

reactivity, and handling of 3-Fluoro-4-methylbenzoyl chloride. The information is intended for

professionals in research and development, particularly in the fields of medicinal chemistry and

materials science, where this compound serves as a key intermediate.

Chemical and Physical Properties
3-Fluoro-4-methylbenzoyl chloride is a substituted aromatic acyl chloride. The presence of

the acyl chloride group makes it a reactive compound, valuable for a variety of nucleophilic acyl

substitution reactions. The fluorine atom can influence the electronic properties and biological

activity of derivative compounds.

Table 1: Physical and Chemical Properties of 3-Fluoro-4-methylbenzoyl chloride
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Property Value Source(s)

IUPAC Name
3-fluoro-4-methylbenzoyl

chloride
[1]

CAS Number 59189-97-8 [1]

Molecular Formula C₈H₆ClFO [1]

Molecular Weight 172.58 g/mol [1]

Appearance Clear yellow liquid [2]

Boiling Point 223.4°C at 760 mmHg [2][3]

Density 1.250 g/cm³ [2][3]

Flash Point 88.9°C [2][3]

Refractive Index 1.531 - 1.533 [2]

SMILES CC1=C(C=C(C=C1)C(=O)Cl)F [1]

InChIKey
DPWCZSXNEGNALT-

UHFFFAOYSA-N
[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the structure and purity of 3-Fluoro-4-
methylbenzoyl chloride. While detailed spectra are best consulted from spectral databases,

the following information summarizes available data.

Table 2: Spectroscopic Data for 3-Fluoro-4-methylbenzoyl chloride

Technique Instrument / Details Source

FT-IR
Bruker Tensor 27 FT-IR; Neat

technique.
[1]

FT-Raman
Bruker MultiRAM Stand Alone

FT-Raman Spectrometer.
[1]
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Note: Specific NMR and Mass Spectrometry data for this compound are not readily available in

the public domain. However, analysis would be expected to align with the known structure. For

instance, ¹H NMR would show signals corresponding to the aromatic protons and the methyl

group protons. ¹³C NMR would show characteristic peaks for the carbonyl carbon, aromatic

carbons (with C-F coupling), and the methyl carbon. Mass spectrometry would show a

molecular ion peak corresponding to the compound's molecular weight.

Reactivity and Stability
Reactivity: 3-Fluoro-4-methylbenzoyl chloride's reactivity is dominated by the electrophilic

nature of the acyl chloride functional group. It readily undergoes nucleophilic acyl substitution

with a wide range of nucleophiles.

Hydrolysis: Reacts violently with water to form 3-fluoro-4-methylbenzoic acid and

hydrochloric acid gas.[1] This reaction is vigorous, and the compound is considered

moisture-sensitive.

Acylation: It is an effective acylating agent. It reacts with amines to form amides, with

alcohols to form esters, and can be used in Friedel-Crafts acylation reactions to form

ketones. These reactions typically proceed in the presence of a base (like triethylamine or

pyridine) to neutralize the HCl byproduct.

Stability: The compound is stable under recommended storage conditions, which include a dry,

cool, and well-ventilated area in a tightly sealed container, often under an inert atmosphere

(e.g., nitrogen).[1]

Incompatible Materials:

Water and moisture

Strong oxidizing agents

Strong bases

Alcohols and amines (in uncontrolled conditions)
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General Synthesis of 3-Fluoro-4-methylbenzoyl chloride
The standard method for preparing acyl chlorides is by treating the corresponding carboxylic

acid with a chlorinating agent. A typical laboratory-scale synthesis for 3-Fluoro-4-
methylbenzoyl chloride would involve the reaction of 3-fluoro-4-methylbenzoic acid with

thionyl chloride (SOCl₂) or oxalyl chloride.

Methodology:

To a round-bottom flask equipped with a reflux condenser and a gas outlet (to scrub HCl),

add 3-fluoro-4-methylbenzoic acid.

Add an excess of thionyl chloride (SOCl₂), often with a catalytic amount of N,N-

dimethylformamide (DMF).

The mixture is gently heated under reflux until the evolution of gas (SO₂ and HCl) ceases.

After the reaction is complete, the excess thionyl chloride is removed by distillation, often

under reduced pressure.

The resulting crude 3-Fluoro-4-methylbenzoyl chloride can then be purified by vacuum

distillation to yield the final product.
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Starting Materials

3-Fluoro-4-methylbenzoic Acid

Reaction

Thionyl Chloride (SOCl2) DMF (catalyst)

Purification

Remove excess SOCl2

3-Fluoro-4-methylbenzoyl chloride

Vacuum Distillation

Click to download full resolution via product page

Caption: General synthesis workflow for 3-Fluoro-4-methylbenzoyl chloride.

Amide Synthesis via Schotten-Baumann Reaction
This protocol describes a general method for synthesizing an amide from 3-Fluoro-4-
methylbenzoyl chloride and a primary or secondary amine.

Methodology:

Dissolve the amine (1.0 equivalent) and a base such as triethylamine or pyridine (1.1 to 1.5

equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane, THF) in a flask, and cool

the mixture to 0°C in an ice bath.

In a separate flask, dissolve 3-Fluoro-4-methylbenzoyl chloride (1.0 to 1.1 equivalents) in

the same anhydrous solvent.
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Add the acyl chloride solution dropwise to the cooled, stirring amine solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours, monitoring progress by TLC.

Upon completion, the reaction is quenched by adding water or a dilute acid solution.

The organic layer is separated, washed sequentially with dilute acid, saturated sodium

bicarbonate solution, and brine.

The organic layer is then dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄),

filtered, and the solvent is removed under reduced pressure to yield the crude amide.

The crude product can be purified by recrystallization or column chromatography.
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Caption: Experimental workflow for a typical Schotten-Baumann amidation reaction.
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Applications in Research and Drug Development
3-Fluoro-4-methylbenzoyl chloride is not typically an active pharmaceutical ingredient itself

but is a valuable building block in the synthesis of more complex molecules.

Pharmaceuticals: The "3-fluoro-4-methylbenzoyl" moiety is incorporated into various drug

candidates. The fluorine atom can enhance metabolic stability, binding affinity, and

bioavailability of the final compound.

Agrochemicals: It serves as an intermediate in the creation of novel pesticides and

herbicides.

Materials Science: It can be used to synthesize specialty polymers and other materials

where its specific structural features impart desired properties.

As it is a synthetic intermediate, it is not associated with specific biological signaling pathways.

The pathway targeted would be a function of the final molecule it is used to construct.

Safety and Handling
Due to its high reactivity and corrosive nature, strict safety protocols must be followed when

handling 3-Fluoro-4-methylbenzoyl chloride.

Table 3: GHS Hazard and Precautionary Information
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Category Code Description

Hazard Statement H314
Causes severe skin burns and

eye damage.[1]

Signal Word Danger [1]

Precautionary (Prevention) P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[1]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Precautionary (Response) P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[1]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P310
Immediately call a POISON

CENTER or doctor/physician.

Precautionary (Storage) P405 Store locked up.[1]

Precautionary (Disposal) P501

Dispose of contents/container

to an approved waste disposal

plant.[1]
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First Aid Measures:

Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15

minutes. Get immediate medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Get immediate medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get immediate

medical attention.

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Handling

Wear Full PPE:
- Chemical Goggles

- Face Shield
- Gloves (e.g., Nitrile)

- Lab Coat

Use in a Chemical
Fume Hood

Store in a Cool, Dry Place
Under Inert Gas

Away from Water

In Case of Spill:
- Evacuate Area

- Absorb with Inert Material
- Do Not Use Water

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Caption: Logical diagram for the safe handling of 3-Fluoro-4-methylbenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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